Paeciloquinone A

• Molecular Formula: C18H12O8
• Molecular Weight: 356.3 g/mol
• InChI: InChI=1S/C18H12O8/c19-6-3-8-13(10(20)4-6)17(24)14-9(15(8)22)5-11(21)12(16(14)23)7-1-2-26-18(7)25/h3-5,7,19-21,23H,1-2H2
• InChIKey: CCJBPPLPVJLTRD-UHFFFAOYSA-N

Paeciloquinone A Procurement: Sourcing the Selective v-Abl Tyrosine Kinase Inhibitor

Paeciloquinone A is a fungal polyketide-derived anthraquinone (C18H12O8, MW 356.286) first isolated from *Paecilomyces carneus* P-177 [1]. It functions as a potent and selective inhibitor of the v-abl protein tyrosine kinase [2]. Unlike broad-spectrum anthraquinones, its activity profile is characterized by a significant selectivity window against the epidermal growth factor receptor (EGFR) tyrosine kinase [1]. The compound is naturally co-produced with several structural analogs (Paeciloquinones B–F) and versiconol, necessitating precise analytical verification for procurement [1].

Selective v-Abl tyrosine kinase pathway inhibition context

Reported kinase selectivity window over EGFR

Co-produced analogs require analytical identity verification

• [1] Petersen, F., Fredenhagen, A., Mett, H., Lydon, N. B., Delmendo, R., Jenny, H. B., & Peter, H. H. (1995). Paeciloquinones A, B, C, D, E and F: new potent inhibitors of protein tyrosine kinases produced by Paecilomyces carneus. I. Taxonomy, fermentation, isolation and biological activity. The Journal of Antibiotics, 48(3), 191-198. View Source
• [2] Dai, Z. B., Wang, X., & Li, G. H. (2020). Secondary Metabolites and Their Bioactivities Produced by Paecilomyces. Molecules, 25(21), 5077. View Source

Why Paeciloquinone A Cannot Be Interchanged with Other Paecilomyces Anthraquinones

Co-metabolites from *Paecilomyces carneus* exhibit divergent kinase inhibitory profiles despite structural similarities, making generic substitution invalid. Paeciloquinone D is a selective protein kinase C (PKC) inhibitor, not a tyrosine kinase inhibitor, while Paeciloquinones B, E, and F lack characterized biological activity [1]. Even the closest structural analog, Paeciloquinone C, which shares the v-abl IC50 of 0.4 µM, differs in its substitution pattern (hydroxymethyl vs. γ-lactone ring), potentially altering physicochemical and off-target interaction profiles [2]. Procurement without verifying the specific analog identity risks introducing an inactive or mechanistically distinct compound into experimental systems.

Paeciloquinone D

Inhibits protein kinase C, not tyrosine kinases; pathway response may shift.

Paeciloquinone C structural difference

Hydroxymethyl substitution may alter off-target interaction profiles.

Analogs B, E, F

Lack characterized bioactivity; substitution not supported by available evidence.

• [1] Dai, Z. B., Wang, X., & Li, G. H. (2020). Secondary Metabolites and Their Bioactivities Produced by Paecilomyces. Molecules, 25(21), 5077. View Source
• [2] Fredenhagen, A., Hug, P., Sauter, H., & Peter, H. H. (1995). Paeciloquinones A, B, C, D, E and F: new potent inhibitors of protein tyrosine kinase produced by Paecilomyces carneus. II. Characterization and structure determination. The Journal of Antibiotics, 48(3), 199-204. View Source

Quantitative Differentiation of Paeciloquinone A Against Key Comparators

v-Abl Tyrosine Kinase Inhibition Potency Compared to the Analog Paeciloquinone D and a Related Anthraquinone Emodin

Paeciloquinone A demonstrates potent inhibition of the v-abl protein tyrosine kinase with an IC50 of 0.4 µM [1]. This is 15-fold more potent than Paeciloquinone D, a co-produced analog which acts as a protein kinase C (PKC) inhibitor with an IC50 around 6 µM, and approximately 46-fold more potent than the related natural anthraquinone tyrosine kinase inhibitor, emodin, which has a reported IC50 of 18.5 µM against p56lck [2]. This positions Paeciloquinone A as a preferred tool for studies requiring potent v-abl inhibition without the confounding PKC activity of Paeciloquinone D.

v-Abl Inhibition (IC50)

Cross-study comparable

Paeciloquinone A: 0.4 µM D: ≈6 µM; Emodin: 18.5 µM 15-fold vs D, 46-fold vs Emodin

Supports v-abl selectivity review

Cross-study comparison; verify under uniform conditions

Evidence Dimension	Kinase Inhibitory Potency (IC50)
Target Compound Data	IC50 = 0.4 µM (v-abl protein tyrosine kinase)
Comparator Or Baseline	Paeciloquinone D: IC50 ≈ 6 µM (protein kinase C); Emodin: IC50 = 18.5 µM (p56lck tyrosine kinase)
Quantified Difference	15-fold more potent than Paeciloquinone D; 46-fold more potent than emodin
Conditions	In vitro enzymatic assay; v-abl tyrosine kinase, protein kinase C, and p56lck tyrosine kinase, respectively

Why This Matters

For researchers requiring a potent v-abl inhibitor, Paeciloquinone A offers a significantly lower IC50 compared to other common anthraquinone kinase inhibitors, enabling use at lower, potentially less cytotoxic concentrations.

• [1] Petersen, F., et al. (1995). Paeciloquinones A, B, C, D, E and F: new potent inhibitors of protein tyrosine kinases produced by Paecilomyces carneus. I. Taxonomy, fermentation, isolation and biological activity. The Journal of Antibiotics, 48(3), 191-198. View Source
• [2] Dai, Z. B., et al. (2020). Secondary Metabolites and Their Bioactivities Produced by Paecilomyces. Molecules, 25(21), 5077. View Source

Kinase Selectivity Profile: v-Abl Over EGFR Compared to a Broad-Spectrum Inhibitor

The primary literature defines Paeciloquinone A as a selective v-abl inhibitor with an IC50 of 0.4 µM, while its activity against the epidermal growth factor receptor (EGFR) tyrosine kinase is notably weaker, falling in the micromolar range [1]. This indicates a greater than 2.5-fold selectivity window for v-abl over EGFR. In contrast, a related anthraquinone, emodin, acts as a broad-spectrum inhibitor, showing activity against multiple kinases including p56lck and casein kinase II , which can lead to pleiotropic effects in cellular assays. This selectivity profile makes Paeciloquinone A a more targeted probe for studying v-abl mediated signaling.

v-Abl vs EGFR Selectivity

Class-level inference

>2.5-fold selectivity for v-abl; EGFR IC50 >1 µM Emodin: broad-spectrum kinase inhibition

Supports kinase selectivity review

Class-level inference; confirm in target cell model

Evidence Dimension	Kinase Selectivity (v-abl vs EGFR)
Target Compound Data	v-abl IC50 = 0.4 µM; EGFR IC50 in the micromolar range (>1 µM)
Comparator Or Baseline	Emodin: p56lck IC50 = 18.5 µM; casein kinase II IC50 = 0.46 µM; other kinase activities reported
Quantified Difference	Paeciloquinone A has a >2.5-fold selectivity for v-abl over EGFR, whereas emodin inhibits multiple kinase families with sub-µM potency
Conditions	In vitro enzymatic assays; v-abl, EGFR, p56lck, and casein kinase II

Why This Matters

Selectivity is critical for data interpretation. A compound with a defined selectivity window reduces the risk of polypharmacology, making it a superior choice for pathway-specific studies over broad-spectrum inhibitors like emodin.

• [1] Petersen, F., et al. (1995). Paeciloquinones A, B, C, D, E and F: new potent inhibitors of protein tyrosine kinases produced by Paecilomyces carneus. I. Taxonomy, fermentation, isolation and biological activity. The Journal of Antibiotics, 48(3), 191-198. View Source

Structural Differentiation from the Closest Co-Metabolite, Paeciloquinone C

Paeciloquinone A and C are the only two co-metabolites that share the same potent v-abl IC50 of 0.4 µM [1]. However, they are structurally distinct. Paeciloquinone A features a unique γ-lactone ring (tetrahydro-2-oxo-3-furanyl) at the C-2 position of the anthraquinone core, as determined by 1H and 13C NMR [2]. Paeciloquinone C, in contrast, possesses a simple hydroxymethyl group at the same position, resulting in a lower molecular weight (302.24 vs 356.29 g/mol) [3]. This structural difference may confer different metabolic stability or protein binding characteristics, providing a basis for selecting one over the other in structure-activity relationship (SAR) studies where the lactone moiety is a required pharmacophore or synthetic handle.

Structural Identity (C-2)

Head-to-head

A: γ-lactone; C: hydroxymethyl MW 356 vs 302 g/mol

Supports SAR and identity verification

NMR confirmed; distinct pharmacophore

Evidence Dimension	Molecular Structure and Physicochemical Property
Target Compound Data	C-2 substituent: γ-lactone ring; MW: 356.29 g/mol; MF: C18H12O8
Comparator Or Baseline	Paeciloquinone C: C-2 substituent: hydroxymethyl group; MW: 302.24 g/mol; MF: C15H10O7
Quantified Difference	Structural difference at C-2 position; MW difference of 54.05 g/mol
Conditions	NMR spectroscopic analysis in DMSO-d6

Why This Matters

In analog-based drug discovery or chemical biology, the precise structural identity defines the pharmacophore. Procuring the incorrect analog (e.g., Paeciloquinone C instead of A) could invalidate a SAR campaign that hinges on the unique lactone moiety.

• [1] Dai, Z. B., et al. (2020). Secondary Metabolites and Their Bioactivities Produced by Paecilomyces. Molecules, 25(21), 5077. View Source
• [2] Fredenhagen, A., et al. (1995). Paeciloquinones A, B, C, D, E and F: new potent inhibitors of protein tyrosine kinase produced by Paecilomyces carneus. II. Characterization and structure determination. The Journal of Antibiotics, 48(3), 199-204. View Source
• [3] KNApSAcK Metabolite Database. Paeciloquinone C entry. View Source

Production Specificity: Fermentation-Dependent Biosynthesis Profile

The production of individual paeciloquinones is highly dependent on fermentation conditions, leading to partially different sets of compounds being produced in each batch [1]. This is unlike the biosynthesis of a single, stable product like emodin from *Polygonum cuspidatum*. This inherent variability makes the availability of purified Paeciloquinone A, accompanied by a validated analytical method for separation, a critical procurement criterion. The original study established an HPLC method that achieves baseline separation of all major active components (A through F), providing a verifiable standard for product purity and identity [1].

Fermentation & Purity

Supporting evidence

Co-produced with B–F; baseline HPLC separation documented

Requires batch-specific analytical data

Fermentation-dependent variability

Evidence Dimension	Biosynthetic Consistency and Analytical Purity Control
Target Compound Data	Dependent on fermentation conditions; co-produced with Paeciloquinones B–F and versiconol; purifiable by a documented HPLC method
Comparator Or Baseline	Emodin: Produced as a major anthraquinone in P. cuspidatum, with a relatively consistent extraction profile
Quantified Difference	Paeciloquinone A production is condition-dependent and variable, contrasting with the more predictable production of emodin
Conditions	Fermentation of Paecilomyces carneus P-177; analytical HPLC for compound separation.

Why This Matters

For procurement, this highlights the necessity of sourcing from a supplier that can provide batch-specific analytical data (e.g., HPLC traces) to confirm the identity and purity of Paeciloquinone A, ensuring it is not mixed with its inactive or mechanistically distinct analogs.

• [1] Petersen, F., et al. (1995). Paeciloquinones A, B, C, D, E and F: new potent inhibitors of protein tyrosine kinases produced by Paecilomyces carneus. I. Taxonomy, fermentation, isolation and biological activity. The Journal of Antibiotics, 48(3), 191-198. View Source

Validated Research Application Scenarios for Paeciloquinone A

Selective Dissection of v-Abl Signaling in Cancer Models

Paeciloquinone A, with its potent v-abl IC50 of 0.4 µM and >2.5-fold selectivity over EGFR, is an ideal chemical probe for investigating v-abl-specific phosphorylation cascades in BCR-ABL-dependent cell lines. Its use minimizes the confounding effects of EGFR inhibition seen with less selective kinase inhibitors, as established in the original characterization of its biological activity [1].

Structure-Activity Relationship (SAR) Studies on Anthraquinone Kinase Inhibitors

The unique γ-lactone ring at the C-2 position offers a synthetic handle not present in simpler analogs like Paeciloquinone C (hydroxymethyl group) or emodin (methyl group). This structural distinction, elucidated by 1H and 13C NMR, is critical for medicinal chemistry programs aiming to derivatize this position to improve pharmacokinetic properties or explore new chemical space around the anthraquinone core [1].

Analytical Reference Standard for Co-Produced Natural Product Mixtures

Due to the fermentation-dependent production of paeciloquinones, where Paeciloquinone A is co-produced with analogs B–F, pure Paeciloquinone A is essential as an analytical reference standard [1]. It enables the development and validation of HPLC methods necessary to identify and quantify individual components in complex mixtures, ensuring batch-to-batch consistency and accurate biological assessment of each fraction.

Comparative Profiling Against Co-Metabolite Paeciloquinone D to Define PKC-Independent Effects

Paeciloquinone A (v-abl IC50 0.4 µM) and Paeciloquinone D (PKC IC50 ~6 µM) provide a unique opportunity to conduct a parallel comparative study of tyrosine kinase versus serine/threonine kinase inhibition within a structurally related chemical series [1]. This allows for the direct attribution of cellular phenotypes to the inhibition of a specific kinase family (tyrosine vs. serine/threonine kinases).

Application

Selection Property

Validation Focus

v-Abl pathway signaling dissection

Kinase selectivity profile

v-Abl-specific phosphorylation endpoints

Anthraquinone SAR studies

C-2 γ-lactone structural handle

Analog identity and derivatization feasibility

Analytical reference for co-produced mixtures

HPLC separation method verification

Batch-specific purity and identity

Comparative profiling vs Paeciloquinone D

Kinase family specificity (Tyr vs Ser/Thr)

Phenotype attribution to kinase family

• [1] Petersen, F., et al. (1995). Paeciloquinones A, B, C, D, E and F: new potent inhibitors of protein tyrosine kinases produced by Paecilomyces carneus. I. Taxonomy, fermentation, isolation and biological activity. The Journal of Antibiotics, 48(3), 191-198. View Source